REACTION_CXSMILES
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[H-].[Na+].[C:3]1([CH:9]([OH:12])[C:10]#[CH:11])[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.Br[CH2:14][C:15]([O:17][CH3:18])=[O:16]>CN(C)C=O>[C:3]1([CH:9]([O:12][CH2:14][C:15]([O:17][CH3:18])=[O:16])[C:10]#[CH:11])[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1 |f:0.1|
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Name
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Quantity
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76 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C#C)O
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Name
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Quantity
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179 μL
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Type
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reactant
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Smiles
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BrCC(=O)OC
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 90 min before it
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was quenched with saturated ammonium chloride
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×15 mL)
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Type
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WASH
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Details
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The combined organic layer was washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuuo
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Type
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CUSTOM
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Details
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The residue was purified by flash chromatography oh silica gel
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Type
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WASH
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Details
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eluting with ethyl acetate:hexane (1:9)
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Reaction Time |
15 min |
Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C#C)OCC(=O)OC
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Type | Value | Analysis |
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AMOUNT: MASS | 160 mg | |
YIELD: PERCENTYIELD | 41% | |
YIELD: CALCULATEDPERCENTYIELD | 41.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |